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Compound of Interest

Compound Name: Cupric selenate

Cat. No.: B228449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cupric selenate (CuSeO₄), an inorganic compound composed of copper in its +2 oxidation

state and the selenate anion, presents a significant toxicological profile of interest to

researchers, scientists, and professionals in drug development. Its hazardous nature stems

from the combined toxicities of both copper and selenium, two elements with complex and

dose-dependent biological effects. While essential micronutrients at low concentrations, both

copper and selenium can induce significant toxicity at elevated levels. This guide provides a

comprehensive overview of the known hazards and toxicological properties of cupric selenate,

drawing from available data on its constituent elements and related compounds.

Physicochemical Properties
Property Value

Chemical Formula CuSeO₄

Molar Mass 206.51 g/mol

Appearance Blue crystals

Solubility Soluble in water
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Toxicological Data
Quantitative toxicological data for cupric selenate is not readily available in public databases.

Therefore, the following tables summarize the toxicity of its constituent ions, copper (II) and

selenate, as well as related copper-selenium compounds, to provide an estimate of its potential

toxicity.

Table 1: Acute Toxicity Data for Copper Compounds

Chemical Test Species
Route of
Administration

LD50/LC50 Reference

Copper (II)

Sulfate
Rat Oral 300 mg/kg MSDS

Copper (II)

Sulfate
Rat Dermal > 2000 mg/kg MSDS

Copper (II)

Chloride
Rat Oral 140 mg/kg MSDS

Table 2: Acute Toxicity Data for Selenium Compounds

Chemical Test Species
Route of
Administration

LD50/LC50 Reference

Sodium Selenate Rat Oral 6 mg/kg MSDS

Sodium Selenite Rat Oral 7 mg/kg MSDS

Selenious Acid Rat Oral 25-65 mg/kg MSDS

Table 3: Acute Toxicity of other Copper-Selenium Compounds
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Chemical Test Species
Route of
Administration

GHS Category Reference

Copper (II)

Selenite
Not specified Oral

Category 3

(Toxic if

swallowed)

[1][2]

Copper (II)

Selenite
Not specified Inhalation

Category 3

(Toxic if inhaled)
[1][2]

Copper (II)

Selenide
Not specified Oral

Category 3

(Toxic if

swallowed)

[3][4][5]

Copper (II)

Selenide
Not specified Inhalation

Category 3

(Toxic if inhaled)
[3][4][5]

Hazard Identification and Classification
Based on the toxicity of its components and related compounds, cupric selenate is expected

to be classified as a hazardous substance.

Acute Toxicity (Oral, Inhalation): Likely to be toxic if swallowed or inhaled.[1][2][3][4][5]

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

Skin Corrosion/Irritation: May cause skin irritation.

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure. The liver and kidneys are potential target organs.[6][7]

Hazardous to the Aquatic Environment: Very toxic to aquatic life with long-lasting effects.[1]

[2][3][4][5]

Mechanisms of Toxicity and Signaling Pathways
The toxicity of cupric selenate is a composite of the individual toxic mechanisms of copper

and selenium, which primarily involve the induction of oxidative stress and apoptosis.
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Copper-Induced Oxidative Stress
Excess copper ions can participate in Fenton-like reactions, leading to the generation of highly

reactive hydroxyl radicals. This initiates a cascade of oxidative damage to cellular components,

including lipids, proteins, and DNA.

Copper-Induced Oxidative Stress Pathway

Selenium-Induced Apoptosis
At high concentrations, selenium compounds are known to induce apoptosis (programmed cell

death) through various signaling pathways. A key mechanism involves the generation of

reactive oxygen species, leading to mitochondrial dysfunction and the activation of caspases, a

family of proteases that execute apoptosis.

Selenium-Induced Apoptosis Pathway

Experimental Protocols
The following are generalized protocols for assessing the toxicity of a substance like cupric
selenate, based on OECD guidelines. These should be adapted based on the specific

experimental setup and regulatory requirements.

Experimental Workflow for Acute Oral Toxicity (Adapted
from OECD 423)

Workflow for Acute Oral Toxicity Testing

Methodology:

Test Animals: Healthy, young adult rodents (e.g., rats), typically females, are used.

Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.

Fasting: Animals are fasted overnight prior to dosing.

Dose Administration: A single dose of cupric selenate, dissolved in a suitable vehicle (e.g.,

water), is administered by oral gavage. The starting dose is selected from one of four fixed

levels: 5, 50, 300, or 2000 mg/kg body weight.
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Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Data Analysis: The number of animals that die or show signs of toxicity at each dose level is

recorded to determine the appropriate GHS hazard category.

Experimental Workflow for In Vitro Mammalian Cell
Micronucleus Test (Adapted from OECD 487)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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